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Compound of Interest

Compound Name: Esculin sesquihydrate

Cat. No.: B8099672

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for handling Esculin
sesquihydrate in a laboratory and drug development setting. The following sections detail the
compound's properties, potential hazards, handling procedures, and emergency protocols,
supported by quantitative data and clear visual workflows.

Chemical and Physical Properties

Esculin sesquihydrate is a coumarin glycoside.[1] It typically appears as a white to off-white
crystalline powder.[1] A summary of its key physical and chemical properties is presented in
Table 1.
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Property Value Source(s)

CAS Number 66778-17-4 (112131415161 7118]1
C15H1609 - 1.5H20 or

Molecular Formula [LI[21[5][6]1[7]
C30H38021

~367.3 g/mol (anhydrous
Molecular Weight basis) or ~734.6 g/mol [51[7]
(sesquihydrate)

White to off-white or cream
Appearance _ [1][6]
powder/crystalline powder

Melting Point 203-205 °C

Slightly soluble in water.

Soluble in hot methanol,

Solubility Chloroform, Dichloromethane, [2][8]
Ethyl Acetate, DMSO, and
Acetone.

Bulk Density =200 kg/m 3 [2]

Toxicological Data and Hazard Identification

The toxicological profile of Esculin sesquihydrate indicates that while it is not classified as
hazardous under some regulations, other sources suggest it may pose certain risks.[2][3][4][7]
One supplier classifies it as harmful if swallowed and an irritant to the skin, eyes, and
respiratory system.[3] Another suggests it is irritating to the eyes, respiratory system, and skin.
[9] Long-term exposure to high dust concentrations may lead to changes in lung function.[9]
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific target organ toxicity, H335: May cause respiratory
. Category 3 o
single exposure irritation

Note: Classifications may vary by supplier. This table represents the most comprehensive
hazard profile identified.[3]

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is essential to minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Ensure good ventilation of the workstation.[2] Use only outdoors or in a well-
ventilated area.[3]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
Safety goggles with side-shields are recommended.[3]

e Hand Protection: Wear suitable protective gloves (e.g., polychloroprene, nitrile rubber, butyl
rubber).[3][9]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4][9] An
impervious clothing or a P.V.C. apron is recommended.[3][9]

» Respiratory Protection: Not required under normal use conditions with adequate ventilation.
[4][10] If dust is generated, a suitable respirator should be used.[3]

General Hygiene and Handling Practices
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Avoid all personal contact, including inhalation.[9]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2][3]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands thoroughly after handling.[2][3]

Storage Conditions

» Store in a cool, well-ventilated place.[2][7]
o Keep container tightly closed in a dry place.[2][4]

e Avoid direct sunlight, air contact, and moisture.[2]

Experimental Protocols

While specific experimental protocols for the toxicological assessment of Esculin
sesquihydrate were not detailed in the provided search results, the classifications suggest that
standard OECD guidelines for acute oral toxicity (e.g., OECD 423), skin irritation (e.g., OECD
404), and eye irritation (e.g., OECD 405) were likely followed. Researchers should refer to
these standardized methods when designing their own safety assessments.

Emergency Procedures
First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If breathing is difficult,

seek medical attention.[2][3]

Wash the affected area with plenty of soap and
Skin Contact water. Remove contaminated clothing and wash

it before reuse.[2][3]

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the
Eye Contact ] ]
eyelids. Remove contact lenses if present and

easy to do. Seek medical attention.[2][3][4]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or a doctor if you
feel unwell.[2][3]

Accidental Release Measures

o Minor Spills: Clean up all spills immediately. Avoid breathing dust and contact with skin and
eyes.[9] Mechanically recover the product (sweep or shovel) into a suitable, dry container.[2]

e Major Spills: Evacuate unnecessary personnel.[2] Alert emergency responders.[9] Wear
appropriate PPE, including respiratory protection.[9] Prevent the product from entering drains
or water courses.[3][7]

» Cleaning: Absorb solutions with inert solid materials like clay or diatomaceous earth.[2][3]
Decontaminate surfaces by scrubbing with alcohol.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon
dioxide.[2][3]

e Hazards from Combustion: May emit toxic fumes (carbon monoxide, carbon dioxide) under
fire conditions.[9]
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o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[2][3]

Visual Workflow and Pathway Diagrams

To further aid in the safe handling and emergency response for Esculin sesquihydrate, the
following diagrams have been generated.
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Caption: Workflow for the safe handling of Esculin sesquihydrate powder.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water (15+ min) Rinse Mouth
Keep Comfortable Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

Immediate Immediate

Seek Medical Attention
(If symptoms persist or are severe)

Click to download full resolution via product page

Caption: First-aid response flowchart for Esculin sesquihydrate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.thermofisher.com/order/catalog/product/A11624.06
https://www.carlroth.com/medias/SDB-8704-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE5NzB8YXBwbGljYXRpb24vcGRmfGFEUTBMMmhqWlM4NU1UYzRPVE15TkRRMU1qRTBMMU5FUWw4NE56QTBYMGRDWDBWT0xuQmtaZ3xiMTEyMGQ2ZDBjMGMyYmM0ODQxNTU1MDdmODFkODQ5NTk3NGI2ZmY1MzdiMmNkNGM2ZWZmOTdkMGQ2ZjUzMzQ0
https://www.biocrick.com/Esculin-Sesquihydrate-BCC8324.html
https://www.biocrick.com/Esculin-Sesquihydrate-BCC8324.html
https://datasheets.scbt.com/sc-204744.pdf
https://cdn.caymanchem.com/cdn/msds/28514m.pdf
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/product/b8099672#health-and-safety-data-for-esculin-sesquihydrate-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8099672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

